Cas no 88733-12-4 (4-Hydroxy Urapidil)

• Product Name: 4-Hydroxy Urapidil
• CAS No: 88733-12-4
• MF: C₂₀H₂₉N₅O₄
• MW: 403.47536444664
• CID: 730286
• PubChem ID: 614447
• Update Time: 2025-04-19

4-Hydroxy Urapidil Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,6-[[3-[4-(4-hydroxy-2-methoxyphenyl)-1-piperazinyl]propyl]amino]-1,3-dimethyl-
• 4-Hydroxy Urapidil
• 6-[3-[4-(4-hydroxy-2-methoxyphenyl)piperazin-1-yl]propylamino]-1,3-dimethylpyrimidine-2,4-dione
• para-Hydroxyurapidil
• 6-[[3-[4-(4-Hydroxy-2-methoxyphenyl)-1-piperazinyl]propyl]amino]-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione
• 6-((3-(4-(4-Hydroxy-2-methoxyphenyl)piperazin-1-yl)propyl)amino)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
• 4-Hydroxyurapidil
• 2,4(1H,3H)-Pyrimidinedione, 6-[[3-[4-(4-hydroxy-2-methoxyphenyl)-1-piperazinyl]propyl]amino]-1,3-dimethyl-
• p-Hydroxy Urapidil
• 6-[3-[4-(2-Methoxy-4-hydroxyphenyl)piperazinyl]propylamino]-1,3-dimethyluracil
• WQYQEWKEJSPSCM-UHFFFAOYSA-N
• DTXSID00237278
• 2,4(1H,3H)-Pyrimidinedione, 6-[[3-[4-(4-hydroxy-2-methoxyphenyl)-1-piperazinyl]propyl]amino]-1,3-dimethyl-; 6-[[3-[4-(4-Hydroxy-2-methoxyphenyl)-1-piperazinyl]propyl]amino]-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione; 4-Hydroxyurapidil
• DTXCID00159769
• 88733-12-4
• 6-((3-[4-(4-Hydroxy-2-methoxyphenyl)-1-piperazinyl]propyl)amino)-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione #
• D297JT38AS

• Inchi： 1S/C20H29N5O4/c1-22-18(14-19(27)23(2)20(22)28)21-7-4-8-24-9-11-25(12-10-24)16-6-5-15(26)13-17(16)29-3/h5-6,13-14,21,26H,4,7-12H2,1-3H3
• InChI Key： WQYQEWKEJSPSCM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1N1CCN(CCCNC2=CC(N(C)C(N2C)=O)=O)CC1)O

Computed Properties

• Exact Mass: 403.22200
• Monoisotopic Mass: 403.221954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6
• XLogP3: 1.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 613.1±65.0 °C at 760 mmHg
• Flash Point: 324.6±34.3 °C
• Refractive Index: 1.641
• PSA: 91.97000
• LogP: 0.49830
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

4-Hydroxy Urapidil Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)